Cas no 4685-50-1 ((3-Methoxy-4-methylphenyl)methanol)

• Product Name: (3-Methoxy-4-methylphenyl)methanol
• CAS No: 4685-50-1
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD06797828
• CID: 843562
• PubChem ID: 11744818
• Update Time: 2025-06-14

(3-Methoxy-4-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Methoxy-4-methylphenyl)methanol
• Benzenemethanol, 3-methoxy-4-methyl-
• (3-methoxy-4-methylphenyl)-methanol
• 3-Methoxy-4-methylbenzyl alcohol
• 3-methoxy-4-methylphenylmethyl alcohol
• 5-methoxy-4-methylbenzyl alcohol
• AG-A-61275
• AGN-PC-00FAFK
• CTK1C7395
• SureCN697450
• SCHEMBL697450
• MFCD06797828
• AKOS005264534
• SB84047
• 3-methoxy4-methylbenzyl alcohol
• DB-327748
• 4685-50-1
• E90025
• 3-Methoxy-4-methyl-benzenemethanol
• 3-methoxy-4-methylbenzylalcohol
• SHVDSQSUDVJXEY-UHFFFAOYSA-N
• AG-0096
• CS-0196170
• Z397587200
• EN300-70691
• DTXSID60471590

• MDL： MFCD06797828
• Inchi： 1S/C9H12O2/c1-7-3-4-8(6-10)5-9(7)11-2/h3-5,10H,6H2,1-2H3
• InChI Key： SHVDSQSUDVJXEY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(CO)C=CC=1C

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Additional information on (3-Methoxy-4-methylphenyl)methanol

Comprehensive Guide to (3-Methoxy-4-methylphenyl)methanol (CAS No. 4685-50-1): Properties, Applications, and Industry Insights

(3-Methoxy-4-methylphenyl)methanol, with the CAS number 4685-50-1, is a versatile aromatic alcohol widely used in pharmaceuticals, fragrances, and specialty chemicals. This compound, also known as 3-methoxy-4-methylbenzyl alcohol, has garnered significant attention due to its unique structural properties and broad applicability. In this article, we delve into its chemical characteristics, synthesis methods, and emerging trends in its utilization, aligning with current industry demands and sustainability goals.

The molecular structure of (3-Methoxy-4-methylphenyl)methanol features a methoxy group (-OCH₃) and a methyl group (-CH₃) attached to a benzene ring, with a hydroxymethyl (-CH₂OH) substituent. This configuration imparts both lipophilic and hydrophilic properties, making it valuable for drug formulation and flavor enhancement. Researchers frequently search for "4685-50-1 solubility" or "3-methoxy-4-methylbenzyl alcohol synthesis," reflecting its technical relevance in R&D.

In the pharmaceutical industry, CAS 4685-50-1 serves as a key intermediate for synthesizing anti-inflammatory agents and central nervous system (CNS) drugs. Its role in green chemistry is also notable, as manufacturers explore catalytic reduction methods to minimize waste. A trending topic in forums includes "biodegradable derivatives of 3-methoxy-4-methylphenyl methanol," highlighting the shift toward eco-friendly alternatives.

The fragrance sector leverages (3-Methoxy-4-methylphenyl)methanol for its woody and spicy notes, often blending it in perfume formulations. Consumer queries like "safe aroma chemicals" or "natural-like synthetics" underscore the demand for sustainable yet cost-effective ingredients. Regulatory compliance, such as IFRA standards, further drives innovation in this space.

From a market perspective, the compound’s global supply chain is influenced by raw material availability and patent landscapes. Analytical techniques like HPLC and GC-MS are critical for quality control, as evidenced by searches for "4685-50-1 purity analysis." Additionally, AI-driven drug discovery platforms are increasingly incorporating such building blocks, aligning with the rise of computational chemistry.

In conclusion, (3-Methoxy-4-methylphenyl)methanol (CAS 4685-50-1) bridges multiple industries with its adaptable chemistry. Whether addressing "scalable production methods" or "novel applications in cosmetics," this compound remains at the forefront of scientific and commercial exploration. Future research may focus on enzymatic synthesis or nanomaterial integration, ensuring its relevance in a rapidly evolving chemical landscape.